3-(3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one

• IUPAC Name: 3-[3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-(4-methylphenyl)pyridazin-4-one
• InChI: InChI=1S/C19H12ClFN4O2/c1-11-2-5-13(6-3-11)25-9-8-16(26)17(23-25)19-22-18(24-27-19)12-4-7-14(20)15(21)10-12/h2-10H,1H3
• InChI Key: HESZFZPMKVSOMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CC(=O)C(=N2)C3=NC(=NO3)C4=CC(=C(C=C4)Cl)F
• Molecular Formula: C19H12ClFN4O2
• Molecular Weight: 382.8 g/mol

Description

3-(3-(4-chloro-3-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1-(p-tolyl)pyridazin-4(1H)-one is a useful research compound. Its molecular formula is C19H12ClFN4O2 and its molecular weight is 382.78. The purity is usually 95%.
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Scientific Research Applications

Pyridazinone Derivatives as Potential Anticancer Agents

Pyridazinones have gained attention for their biological activities. A study by Kamble et al. (2015) focused on the synthesis of pyridazinone derivatives, revealing their potential as anticancer, antiangiogenic, and antioxidant agents. Among these, specific derivatives exhibited inhibitory activities close to standard methotrexate and demonstrated potent antiangiogenic properties against proangiogenic cytokines involved in tumor progression (Kamble et al., 2015).

Heterocycles with Antimicrobial Properties

The antimicrobial activities of compounds derived from heterocycles, including pyridazin-3(4H)-ones and 1,3,4-oxadiazoles, were examined by Abou-Elmagd et al. (2015). These compounds were found to be effective against a range of bacteria and fungi, indicating their potential in antimicrobial treatments (Abou-Elmagd et al., 2015).

Oxadiazole Derivatives for Antioxidant and Anticancer Activities

Mehvish and Kumar (2022) investigated 3(2h)-one pyridazinone derivatives for their antioxidant activity. These compounds were synthesized and demonstrated potent antioxidant properties at a concentration of 50µg/ml. The study highlighted their potential in oxidative stress-related treatments (Mehvish & Kumar, 2022).

Novel Oxadiazole Compounds with Diverse Biological Activities

Research by S.V. et al. (2019) synthesized a morpholine derivative of 1,3,4 oxadiazole, exhibiting various biological activities. The compound showed remarkable anti-tuberculosis activity and superior antimicrobial properties, highlighting its therapeutic potential in infectious diseases (S.V. et al., 2019).

Fungicidal Activity of Pyridazinone-substituted Oxadiazoles

A study by Zou et al. (2002) synthesized novel 1,3,4-oxadiazoles with fungicidal properties. These compounds were effective against wheat leaf rust and offered insights for designing highly active compounds for agricultural applications (Zou et al., 2002).

Apoptosis Inducers for Anticancer Treatment

Zhang et al. (2005) identified a novel apoptosis inducer, which showed activity against several cancer cell lines. This compound, identified through a high-throughput screening assay, demonstrated its potential as an anticancer agent (Zhang et al., 2005).

Fluorescent pH Sensor with Tunable Characteristics

Yang et al. (2013) developed a heteroatom-containing organic fluorophore that acts as a fluorescent pH sensor. This compound exhibits unique emission characteristics in response to protonation and deprotonation, making it suitable for detecting acidic and basic organic vapors (Yang et al., 2013).

Anti-inflammatory and Analgesic Properties of Quinazolinone Derivatives

A study by Farag et al. (2012) synthesized quinazolinone derivatives, evaluating their potential as anti-inflammatory and analgesic agents. These compounds showed promising results in reducing inflammation and pain in experimental models (Farag et al., 2012).

Synthesis of Insect-Growth Regulators

Qian et al. (2005) focused on designing eco-friendly insect-growth regulators using oxadiazole derivatives. These compounds demonstrated effective growth inhibition against certain pests, indicating their potential in pest control (Qian et al., 2005).